Cas no 2138044-66-1 (4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid)

• Product Name: 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid
• CAS No: 2138044-66-1
• MF: C₉H₁₁NO₆
• MW: 229.186743021011
• CID: 6503995
• PubChem ID: 165799776
• Update Time: 2025-05-19

4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid
• EN300-1168333
• 2138044-66-1

• Inchi： 1S/C9H11NO6/c1-2-15-8(13)9(14,5-6(11)12)7-10-3-4-16-7/h3-4,14H,2,5H2,1H3,(H,11,12)
• InChI Key： ZOXVACXRYJRMBC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)(C1=NC=CO1)CC(=O)O

Computed Properties

• Exact Mass: 229.05863707g/mol
• Monoisotopic Mass: 229.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 110Ų

Additional information on 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid

Research Briefing on 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid (CAS: 2138044-66-1)

In recent years, the compound 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid (CAS: 2138044-66-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole ring and butanoic acid backbone, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to construct the oxazole ring and the butanoic acid moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been utilized to confirm the structural integrity of the synthesized compound. These methodological advancements have facilitated further exploration of its biological properties.

In vitro studies have demonstrated that 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid exhibits notable anti-inflammatory effects by modulating key signaling pathways, such as NF-κB and MAPK. Additionally, its antimicrobial activity against Gram-positive bacteria has been documented, suggesting its potential as a novel antibiotic candidate. Mechanistic studies indicate that the oxazole ring plays a critical role in these biological activities, possibly by interacting with specific protein targets.

Recent preclinical evaluations have further highlighted the compound's therapeutic potential. Animal models of inflammation and infection have shown significant reductions in disease markers following treatment with 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid. These findings are supported by pharmacokinetic studies, which indicate favorable absorption and distribution profiles. However, further optimization of its bioavailability and toxicity profile is required before clinical trials can be initiated.

In conclusion, 4-ethoxy-3-hydroxy-3-(1,3-oxazol-2-yl)-4-oxobutanoic acid represents a promising candidate for drug development, with demonstrated efficacy in preclinical models. Future research should focus on elucidating its precise mechanism of action and addressing any potential safety concerns. The continued exploration of this compound may pave the way for new therapeutic options in the treatment of inflammatory and infectious diseases.